Cas no 57198-63-7 (1,3-Benzodithiole, 2-(phenylthio)-)

• Product Name: 1,3-Benzodithiole, 2-(phenylthio)-
• CAS No: 57198-63-7
• MF: C₁₃H₁₀S₃
• MW: 262.413499355316
• CID: 346186
• PubChem ID: 12221044
• Update Time: 2025-04-19

1,3-Benzodithiole, 2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodithiole, 2-(phenylthio)-
• 2-phenylsulfanyl-1,3-benzodithiole
• 57198-63-7
• DTXSID70481105

• Inchi： 1S/C13H10S3/c1-2-6-10(7-3-1)14-13-15-11-8-4-5-9-12(11)16-13/h1-9,13H
• InChI Key： UPFDUENAZFWXKT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2SC1SC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.9946
• Monoisotopic Mass: 261.99446384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 0